Ethyl 2-acetamidoprop-2-enoate
Overview
Description
Ethyl 2-acetamidoprop-2-enoate is a chemical compound with the molecular formula C7H11NO3. It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound involves a combination of carbon ©, hydrogen (H), nitrogen (N), and oxygen (O) atoms. The exact structure can be found in specialized chemical databases or literature .Scientific Research Applications
Ethyl 2-acetamidoprop-2-enoate has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of chiral compounds, as a reagent for the synthesis of nitro compounds, and as a catalyst for the synthesis of polymers. It has also been used as a reagent for the preparation of enamides, for the catalytic hydrogenation of alkenes, and for the formation of lactams. In addition, this compound has been used in the synthesis of chiral amines, as a reagent for the synthesis of nitriles, and as a catalyst for the polymerization of vinyl monomers.
Mechanism of Action
The mechanism of action of Ethyl 2-acetamidoprop-2-enoate is not well understood. However, it is believed to act as a nucleophile, meaning that it is capable of forming covalent bonds with other molecules. This could allow this compound to form complexes with other molecules, which could then be used to catalyze chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to be non-toxic and non-carcinogenic. This compound has been studied for its potential applications in the fields of biochemistry and physiology, but its effects on living organisms have not been extensively studied.
Advantages and Limitations for Lab Experiments
Ethyl 2-acetamidoprop-2-enoate has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. It is also easy to handle and store, and it can be used in a variety of reactions. However, this compound is not very soluble in water, and it has a low boiling point, which can make it difficult to use in some reactions.
Future Directions
The future directions of Ethyl 2-acetamidoprop-2-enoate research include further studies of its potential applications in biochemistry and physiology, as well as its potential uses in industrial processes. In addition, further research could be conducted on the mechanism of action of this compound, and its effects on living organisms. Finally, further research could be conducted on the synthesis of this compound and its derivatives, as well as its potential uses in the synthesis of other compounds.
Safety and Hazards
properties
IUPAC Name |
ethyl 2-acetamidoprop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-4-11-7(10)5(2)8-6(3)9/h2,4H2,1,3H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJTPFZSLRYHOCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=C)NC(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10505394 |
Source
|
| Record name | Ethyl 2-acetamidoprop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10505394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23115-42-6 |
Source
|
| Record name | Ethyl 2-acetamidoprop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10505394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-acetamidoprop-2-enoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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